5-ethyl-4-propyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-ethyl-4-propyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C7H13N3S/c1-3-5-10-6(4-2)8-9-7(10)11/h3-5H2,1-2H3,(H,9,11)
• InChI Key: RJENIRVSJZXHDV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NNC1=S)CC
• Molecular Formula: C7H13N3S
• DSSTOX Substance ID: DTXSID701205656
• Molecular Weight: 171.27 g/mol
• CAS RN: 869941-85-5

Description

5-Ethyl-4-propyl-4H-1,2,4-triazole-3-thiol is a derivative of the 1,2,4-triazole family. Triazoles are nitrogen-containing heterocyclic compounds that have significant biological properties, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities. They are also important in organocatalysis, agrochemicals, and materials science.

Synthesis Analysis

The synthesis of triazole derivatives often involves cyclization reactions. For example, the basic nucleus of 4-amino-5-phenyl-1-4H-1,2,4-triazole-3-thiol was prepared by cyclizing a potassium salt with hydrazine hydrate using water as a solvent under reflux conditions. The compound was then subjected to an addition reaction with different aldehydes to synthesize Schiff bases, which were cyclized by treating with thioglycolic acid to prepare the final compounds.

Chemical Reactions Analysis

Triazole derivatives, including 5-ethyl-4-propyl-4H-1,2,4-triazole-3-thiol, can undergo various chemical reactions. For instance, 1H-1,2,4-triazole-3-thiol, a mercapto-substituted 1,2,4-triazole ligand, exhibits tautomerism in solution and forms novel luminescent polymers with cadmium (II) salts. It also undergoes regioselective S-alkylation to form a series of S-substituted derivatives.

Scientific Research Applications

Pharmaceutical Applications

1,2,4-Triazole derivatives are known for their wide range of pharmaceutical applications. For instance, they are embedded in over 30 approved medicines and more than 100 investigational drugs. .

Chemical Synthesis

1,2,4-Triazole derivatives are useful intermediates in chemical synthesis. .

Mechanism of Action

Target of Action

It is known that 1h-1,2,4-triazole-3-thiol, a related compound, has been used in studies to design probes for fast and accurate detection of dna markers

Mode of Action

1h-1,2,4-triazole-3-thiol, a similar compound, is known to form novel luminescent polymers with cadmium (ii) salts . This suggests that the compound may interact with its targets through the formation of complexes, leading to changes in their function or activity.

Biochemical Pathways

Triazole derivatives have been found to have a significant effect on various biological processes, including antimicrobial, sedative, anticonvulsant, anticancer, anti-inflammatory, diuretic, antibacterial, hypoglycemic, antitubercular and antifungal activities

Pharmacokinetics

The compound has a molecular weight of 17126 , which suggests that it may have good bioavailability due to its relatively small size

Result of Action

Given the wide range of biological activities associated with triazole derivatives , it is likely that the compound has diverse effects at the molecular and cellular level